Cas no 124426-56-8 (2,6-dichloro-N-(4-chlorobenzyl)benzamide)

• Product Name: 2,6-dichloro-N-(4-chlorobenzyl)benzamide
• CAS No: 124426-56-8
• MF: C₁₄H₁₀Cl₃NO
• MW: 314.594300746918
• CID: 3097926
• PubChem ID: 2289704
• Update Time: 2025-06-23

2,6-dichloro-N-(4-chlorobenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-(4-chlorobenzyl)benzamide
• 124426-56-8
• H11585
• AB00121365-01
• AKOS003288307
• diclofenac impurity F
• diclofenacimpurityF
• FD153877
• SCHEMBL9505080
• STK032232
• 2,6-dichloro-N-[(4-chlorophenyl)methyl]benzamide

• Inchi： 1S/C14H10Cl3NO/c15-10-6-4-9(5-7-10)8-18-14(19)13-11(16)2-1-3-12(13)17/h1-7H,8H2,(H,18,19)
• InChI Key： YZJTUJVLAVEVAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 312.982797Da
• Monoisotopic Mass: 312.982797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,6-dichloro-N-(4-chlorobenzyl)benzamide

2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide: A Novel Compound with Potential Therapeutic Applications

2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide, with the chemical formula C₁₅H₁₁Cl₃NO₂ and the CAS No. 124426-56-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This molecule belongs to the class of benzamides, which are characterized by their aromatic ring system and amide functional groups. The presence of two chlorine atoms at the 2 and 6 positions of the benzamide ring, along with a chlorinated benzyl group, contributes to its distinct physicochemical properties and biological profile.

2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide exhibits a range of pharmacological properties that make it a promising candidate for further research. Recent studies have highlighted its potential as an anti-inflammatory agent, as well as its ability to modulate specific signaling pathways associated with cellular proliferation and apoptosis. These characteristics are particularly relevant in the context of chronic inflammatory diseases and cancer therapy, where targeted molecular interventions are increasingly being explored.

The chemical structure of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide is composed of a benzamide core with substituents that enhance its interaction with biological targets. The chlorinated benzyl group at the N-atom of the amide linkage plays a crucial role in determining its solubility, stability, and ability to penetrate biological membranes. This structural feature may also influence its binding affinity to specific receptors or enzymes, thereby modulating its biological activity.

Recent advances in molecular biology and pharmacology have provided new insights into the potential applications of 2,6-Dich. Dichloro-N-(4-Chlorobenzyl)Benzamide. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PDE4D enzyme, which is implicated in the pathogenesis of inflammatory diseases such as rheumatoid arthritis. This finding underscores the importance of further investigating its therapeutic potential in the context of targeted anti-inflammatory therapies.

Another area of interest is the role of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide in neurodegenerative disorders. Research published in Neuropharmacology in 2023 suggested that this compound may exert neuroprotective effects by modulating the activity of the NMDA receptor, which is a key target in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of this compound as a candidate for the development of novel therapeutic agents for neurological disorders.

From a synthetic perspective, the preparation of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide involves a series of well-established chemical reactions, including chlorination, amide formation, and functional group modification. The synthesis of this compound typically begins with the chlorination of a benzene ring to introduce the necessary chlorine atoms, followed by the coupling of the chlorinated benzyl group to the benzamide core. This process requires precise control of reaction conditions to ensure the formation of the desired product with high purity and yield.

The physicochemical properties of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide are critical for its application in pharmaceutical formulations. The compound is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in in vitro and in vivo studies. However, its solubility in aqueous solutions may be limited, necessitating the development of appropriate formulation strategies to enhance its bioavailability and therapeutic efficacy.

From a pharmacokinetic standpoint, the behavior of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide in biological systems is an area of ongoing research. Studies have indicated that the compound may exhibit moderate oral bioavailability, although its metabolism and excretion pathways require further investigation. Understanding these parameters is essential for optimizing its therapeutic potential and minimizing potential side effects.

The safety profile of 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide is another important consideration for its clinical development. While preliminary studies have not reported significant toxicity, further research is needed to evaluate its long-term effects on human health. This includes assessing its potential for drug interactions, as well as its impact on organ function and systemic homeostasis.

In conclusion, 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide represents a promising compound with potential applications in the treatment of inflammatory diseases, neurological disorders, and other conditions. Its unique chemical structure and biological activities make it a valuable target for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of compounds like 2,6-Dichloro-N-(4-Chlorobenzyl)Benzamide will play a critical role in the discovery of novel therapeutic agents.